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Compound of Interest

Compound Name: Benzophenone hydrazone

Cat. No.: B127882 Get Quote

This guide provides a comprehensive overview of benzophenone hydrazone, a significant

organic compound utilized in various chemical syntheses. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis protocols, and key reactions.

Core Properties of Benzophenone Hydrazone
Benzophenone hydrazone, also known as diphenylmethanone hydrazone, is an organic

compound belonging to the hydrazone class.[1][2] It serves as a crucial intermediate in

numerous organic synthesis applications, including the production of pharmaceuticals, dyes,

and polymers.[1] At room temperature, it presents as a white to off-white or yellow crystalline

powder.[2][3] While sparingly soluble in water, it dissolves readily in organic solvents like

ethanol and methanol.[2][3]

The fundamental quantitative data for benzophenone hydrazone are summarized in the table

below for easy reference.
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Property Value References

Molecular Formula C₁₃H₁₂N₂ [3][4][5][6]

Molecular Weight 196.25 g/mol [3][4][5][6][7]

CAS Number 5350-57-2 [3][4]

Melting Point 95-98 °C [8]

Boiling Point 225-230 °C at 55 mmHg [8]

Appearance Yellow crystalline powder [3]

Experimental Protocols
The synthesis of benzophenone hydrazone is a standard laboratory procedure. Below are

detailed protocols derived from established methodologies.

This common method involves the reaction of benzophenone with hydrazine hydrate in an

ethanol solvent.

Materials:

Benzophenone (40 g, 0.22 mole)[9][10]

100% Hydrazine hydrate (41.2 g, 0.824 mole)[9][10]

Absolute ethanol (150 ml)[9][10]

Round-bottom flask

Reflux condenser

Heating mantle

Ice bath

Filtration apparatus
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Procedure:

Combine benzophenone and absolute ethanol in a round-bottom flask.[9][10]

Add hydrazine hydrate to the mixture.[9][10]

Heat the mixture under reflux for 10 hours.[9][10]

After the reflux period, cool the mixture in an ice bath to induce crystallization.[9][10]

Collect the colorless benzophenone hydrazone crystals by filtration.[9][10]

The expected yield is approximately 37.5 g (87%).[9][10]

This method utilizes ethylene glycol as the solvent and has been developed for industrial-scale

production, boasting a high yield.[11]

Materials:

Benzophenone

Hydrazine hydrate (80%)[11]

Ethylene glycol[11]

Reaction vessel with stirring and temperature control

Procedure:

In a reaction vessel, add ethylene glycol, 80% hydrazine hydrate, and benzophenone.[11]

Heat the mixture to reflux and maintain for 1.5 to 2.5 hours with stirring.[11]

After the reaction, allow the mixture to cool naturally to room temperature while continuing to

stir, allowing crystals to separate.[11]

Further cool the mixture to below 5°C and continue stirring for an additional 30 to 60

minutes.[11]
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Filter the mixture to collect the crystals.[11]

Dry the resulting white, needle-shaped crystals under a vacuum at 50°C.[11] This method

reports yields of 95% or higher.[11]

Key Chemical Pathways and Workflows
Benzophenone hydrazone is a precursor for several important chemical transformations. The

following diagrams illustrate its primary synthesis and a key reaction.
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Caption: Synthesis of Benzophenone Hydrazone.

One of the notable reactions of benzophenone hydrazone is its oxidation to form

diphenyldiazomethane, a useful reagent in organic synthesis.[9]

Starting Material

Oxidizing Agent

ProductBenzophenone Hydrazone

Diphenyldiazomethane

 Oxidation 

Yellow Mercuric Oxide
(HgO)
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Caption: Oxidation to Diphenyldiazomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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